Cas no 404583-68-2 (1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-)

404583-68-2 structure
Product name:1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
- 2-(2-methylphenyl)-3H-benzimidazole-5-carboxylic acid
- 2-o-Tolyl-1H-benzimidazole-5-carboxylic acid
- 1H-Benzimidazole-5-carboxylicacid,2-(2-methylphenyl)-(9CI)
- 1H-Benzimidazole-6-carboxylicacid,2-(2-methylphenyl)
- 404583-68-2
- 2-(2-Methylphenyl)-1H-benzimidazole-6-carboxylic acid
- SCHEMBL3171782
- DTXSID90655907
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- Inchi: InChI=1S/C15H12N2O2/c1-9-4-2-3-5-11(9)14-16-12-7-6-10(15(18)19)8-13(12)17-14/h2-8H,1H3,(H,16,17)(H,18,19)
- InChI Key: LNWHPMXGEMSPTL-UHFFFAOYSA-N
- SMILES: CC1C=CC=CC=1C1NC2C=C(C(O)=O)C=CC=2N=1
Computed Properties
- Exact Mass: 252.09000
- Monoisotopic Mass: 252.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 3
Experimental Properties
- PSA: 65.98000
- LogP: 3.23650
1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)- Related Literature
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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